Cas no 2287298-45-5 (5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine)

• Product Name: 5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine
• CAS No: 2287298-45-5
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 5849680
• PubChem ID: 137944105
• Update Time: 2025-11-06

5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6498682
• 5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine
• 2287298-45-5

• Inchi： 1S/C8H8F2N4/c1-14-6-2-4(11)7(8(9)10)13-5(6)3-12-14/h2-3,8H,11H2,1H3
• InChI Key： HIBYGRROQJBQDL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC2=C(C=NN2C)N=1)N)F

Computed Properties

• Exact Mass: 198.07170260g/mol
• Monoisotopic Mass: 198.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine

Comprehensive Overview of 5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine (CAS No. 2287298-45-5)

The compound 5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine (CAS No. 2287298-45-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and a pyrazolo[4,3-b]pyridine core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in kinase inhibition and central nervous system (CNS) targeting, aligning with current trends in precision medicine and personalized therapies.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound is a key feature, as fluorine atoms are known to improve lipophilicity and membrane permeability—critical factors in drug design. This aligns with the growing focus on small-molecule therapeutics in oncology and neurodegenerative diseases, where 5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine could play a pivotal role.

The compound’s pyrazolo[4,3-b]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with kinase inhibitor activity. Kinases are a hot topic in biomedical research, with over 500 human kinases implicated in diseases like cancer, inflammation, and diabetes. The 1-methyl-1H-pyrazolo moiety further enhances its potential as a selective kinase modulator, addressing the need for targeted therapies with fewer side effects. This is particularly relevant given the rise of AI-driven drug discovery, where computational models prioritize scaffolds like this for virtual screening.

Another area of interest is the compound’s potential in agrochemical innovation. Fluorinated pyridines are increasingly used in crop protection due to their resistance to degradation and ability to interact with biological targets in pests. The difluoromethyl group could enhance herbicidal or fungicidal activity, making CAS No. 2287298-45-5 a candidate for sustainable agriculture solutions—a pressing concern amid climate change and food security challenges.

From a synthetic chemistry perspective, the preparation of 5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine involves multistep organic synthesis, often leveraging palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are widely discussed in academic and industrial circles, reflecting the compound’s relevance to green chemistry initiatives. Researchers are also exploring flow chemistry and continuous manufacturing to optimize its production, addressing cost and scalability issues.

In summary, 5-(difluoromethyl)-1-methyl-1H-pyrazolo[4,3-b]pyridin-6-amine (CAS No. 2287298-45-5) represents a versatile scaffold with dual applications in pharmaceuticals and agrochemicals. Its structural features align with modern trends in fluorine chemistry, kinase research, and sustainable synthesis, making it a compelling subject for further investigation. As the scientific community continues to explore its properties, this compound may soon emerge as a cornerstone in next-generation therapeutics and crop protection strategies.